![molecular formula C24H21N3OS B2662168 N-(2-phenylethyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide CAS No. 709617-46-9](/img/structure/B2662168.png)
N-(2-phenylethyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide
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Description
N-(2-phenylethyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H21N3OS and its molecular weight is 399.51. The purity is usually 95%.
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Scientific Research Applications
Structural Aspects and Properties
N-(2-phenylethyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide and similar compounds have been studied for their structural aspects. For instance, compounds like N-cyclohexyl-2-(quinolin-8-yloxy) acetamide have been analyzed for their ability to form gels and crystalline salts with mineral acids. Their structural properties, including crystal structures and fluorescence emission, have been explored, providing insights into potential applications in materials science and molecular engineering (Karmakar, Sarma, & Baruah, 2007).
Synthesis and Biological Activities
The synthesis of novel acetamides, including quinazolinyl acetamides, has been a subject of interest due to their potential biological activities. Studies have been conducted on various acetamides for their analgesic and anti-inflammatory activities, suggesting their potential therapeutic applications (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015).
Molecular Docking and Drug Design
The molecular docking of similar compounds has been investigated to understand their potential as drug candidates. For example, studies on 2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)-N-(3,4,5-trimethoxyphenyl) acetamide have revealed insights into its molecular structure and potential inhibitory activity against certain biological targets, highlighting its relevance in drug design (El-Azab, Mary, Panicker, Abdel-Aziz, El-Sherbeny, & Alsenoy, 2016).
Antimicrobial Properties
Some derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. These studies provide valuable information for the development of new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).
Chemotherapy and Cancer Research
Research into similar compounds has also included their potential use in chemotherapy. Investigations into the cytotoxic activities of various sulfonamide derivatives suggest potential applications in the treatment of cancer (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Properties
IUPAC Name |
N-(2-phenylethyl)-2-(4-phenylquinazolin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3OS/c28-22(25-16-15-18-9-3-1-4-10-18)17-29-24-26-21-14-8-7-13-20(21)23(27-24)19-11-5-2-6-12-19/h1-14H,15-17H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJKRWNZNFFMLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CSC2=NC3=CC=CC=C3C(=N2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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